Cas no 1330277-54-7 (1-Oxiranyl-1,2-ethanediol Diacetate)

1-Oxiranyl-1,2-ethanediol diacetate is a specialized epoxy-functionalized ester compound, primarily utilized as a reactive intermediate in organic synthesis and polymer chemistry. Its key structural features include an oxirane (epoxide) ring and diacetate groups, enabling dual reactivity for crosslinking or functionalization applications. The compound is particularly valued for its ability to introduce epoxy moieties into polymer matrices, enhancing thermal stability, adhesion, and chemical resistance in coatings, adhesives, and composite materials. Its moderate viscosity and solubility in common organic solvents facilitate processing. Careful handling is recommended due to its potential reactivity with nucleophiles. The product is suited for controlled polymerization or modification of resins, where tailored epoxy functionality is required.

1-Oxiranyl-1,2-ethanediol Diacetate structure

1330277-54-7 structure

Product name:1-Oxiranyl-1,2-ethanediol Diacetate

CAS No:1330277-54-7

MF:C₈H₁₂O₅

MW:188.17788

CID:1060919

PubChem ID:71751360

1-Oxiranyl-1,2-ethanediol Diacetate Chemical and Physical Properties

Names and Identifiers

- 1-Oxiranyl-1,2-ethanediol Diacetate
- 1-Oxiranyl-1,2-ethan
- 1330277-54-7
- DB-312284
- 1-(Oxiran-2-yl)ethane-1,2-diyl diacetate
- starbld0006632
- [2-acetyloxy-2-(oxiran-2-yl)ethyl] acetate
- Inchi： InChI=1S/C8H12O5/c1-5(9)11-4-8(7-3-12-7)13-6(2)10/h7-8H,3-4H2,1-2H3
- InChI Key： YUGYUZXUQORZAP-UHFFFAOYSA-N
- SMILES： CC(=O)OCC(C1CO1)OC(=O)C

Computed Properties

Exact Mass: 188.06847348g/mol
Monoisotopic Mass: 188.06847348g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 6
Complexity: 213
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 65.1Å²
XLogP3: -0.2

1-Oxiranyl-1,2-ethanediol Diacetate Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	O846930-100mg	1-Oxiranyl-1,2-ethanediol Diacetate	1330277-54-7		100mg	$1533.00	2023-05-17
TRC	O846930-10mg	1-Oxiranyl-1,2-ethanediol Diacetate	1330277-54-7		10mg	$196.00	2023-05-17